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Compound of Interest

Compound Name: Methyl Green

Cat. No.: B1194907

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Methyl Green, a cationic
triphenylmethane dye widely utilized in biological and biomedical research. Its primary
application lies in the selective staining of deoxyribonucleic acid (DNA), making it an invaluable
tool in histology, immunohistochemistry, and cellular imaging. This guide details its chemical
structure, mechanism of action, spectral properties, and established experimental protocols.

Chemical Identity and Physicochemical Properties

Methyl Green (Cl 42585) is a synthetic cationic dye known for its ability to stain cell nuclei. Its
chemical properties are summarized in the table below. It is important to note that commercial
preparations of Methyl Green are often found as a zinc chloride salt and may be contaminated
with Crystal Violet, which can be removed by chloroform extraction.
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Property Value Reference(s)

--INVALID-LINK--ammonium
IUPAC Name
bromide chloride dichlorozinc

Ethyl Green, Basic Green 20,
C.l. 42585

Alternate Names

14855-76-6 (zinc chloride salt);
7114-03-6; 82-94-0

CAS Number

C27H35BrCIN3 (as bromide
Molecular Formula chloride salt); C26H33CI2N3

(as dichloride salt)

516.94 g/mol (as bromide
Molecular Weight chloride salt); 458.47 g/mol (as
dichloride salt)

Green to dark green or dark
Appearance . .
reddish-brown solid powder

Room temperature, in a cool
Storage
and dark place

Chemical Structure

The chemical structure of the Methyl Green cation is characterized by three aniline rings,
which contribute to its staining properties.

 To cite this document: BenchChem. [A Technical Guide to the Chemical Properties and
Applications of Methyl Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194907#what-is-the-chemical-structure-of-methyl-
green|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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